Cas no 1805363-90-9 (5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805363-90-9
• MF: C₈H₅Br₂F₂NO
• MW: 328.936207532883
• CID: 4808871
• Update Time: 2025-07-24

5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5Br2F2NO/c9-1-6-7(8(11)12)4(3-14)5(10)2-13-6/h2-3,8H,1H2
• InChI Key： APBATMWUOLQBQG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CBr)C(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805363-90-9)

5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde is a highly versatile and significant intermediate in the field of pharmaceutical and agrochemical research. With the CAS number 1805363-90-9, this compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The presence of multiple functional groups, including a bromomethyl substituent, a difluoromethyl group, and an aldehyde moiety, makes it a valuable building block for synthesizing complex molecules.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring provides a stable aromatic system that can interact with biological targets, while the various substituents enhance its reactivity and specificity. The bromomethyl group, for instance, is highly reactive and can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity makes it an excellent candidate for constructing more intricate molecular architectures.

The difluoromethyl group is another key feature of this compound. Difluoromethylation is a powerful strategy in medicinal chemistry, as it can improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The electron-withdrawing nature of the difluoromethyl group also influences the electronic properties of the molecule, making it more suitable for certain types of chemical transformations. These attributes have made 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde a popular choice for researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are often implicated in diseases such as cancer and inflammation. The pyridine core of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde provides an ideal platform for designing molecules that can disrupt these interactions. For example, researchers have utilized derivatives of this compound to develop inhibitors of kinases and other enzymes involved in signal transduction pathways.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating numerous cellular processes. Dysregulation of kinase activity is associated with various diseases, making them attractive targets for drug development. The aldehyde group in 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde can be used to form covalent bonds with nucleophiles on target proteins, leading to the development of potent and selective inhibitors. Recent studies have demonstrated the efficacy of such inhibitors in preclinical models, highlighting the potential of this compound as a starting material for drug discovery.

Another area where 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde has shown promise is in the development of agrochemicals. The agrochemical industry continually seeks novel compounds that can protect crops from pests and diseases while minimizing environmental impact. Derivatives of this compound have been explored as intermediates for synthesizing herbicides and fungicides. The structural features of this molecule allow for modifications that can enhance its bioactivity against specific pathogens or weeds. Such developments are crucial for ensuring food security and sustainable agriculture.

The synthesis of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde involves multi-step organic reactions that highlight its synthetic utility. The bromomethyl group can be introduced through halogen-metal exchange followed by quenching with hydrohalic acid, while the difluoromethyl group can be added via cross-coupling reactions or direct fluorination methods. These synthetic strategies demonstrate the flexibility of this compound as a precursor for further chemical transformations.

Recent advancements in computational chemistry have also contributed to the study of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. These computational studies complement experimental efforts by identifying promising derivatives and optimizing lead structures before they enter preclinical testing.

The future prospects of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde are vast and exciting. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools to study and manipulate these systems. This compound represents a valuable resource for chemists and biologists alike, offering opportunities to discover new drugs and agrochemicals that address unmet needs in medicine and agriculture.